Cas no 23077-50-1 (2-(propan-2-yl)oxan-4-ol)

• Product Name: 2-(propan-2-yl)oxan-4-ol
• CAS No: 23077-50-1
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 5155229
• PubChem ID: 64107068
• Update Time: 2026-03-03

2-(propan-2-yl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-isopropyltetrahydro-2H-pyran-4-ol
• 2-(propan-2-yl)oxan-4-ol

• Inchi： 1S/C8H16O2/c1-6(2)8-5-7(9)3-4-10-8/h6-9H,3-5H2,1-2H3
• InChI Key： VRULKBRREABTGS-UHFFFAOYSA-N
• SMILES： C1(C(C)C)OCCC(O)C1

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(propan-2-yl)oxan-4-ol

Chemical Profile of 2-(propan-2-yl)oxan-4-ol (CAS No: 23077-50-1)

2-(propan-2-yl)oxan-4-ol, chemically identified by the CAS number 23077-50-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxanol derivative, featuring a propyl group attached to a tetrahydropyran ring, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound's unique framework, combining a hydroxyl functional group with an aliphatic side chain, makes it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 2-(propan-2-yl)oxan-4-ol can be represented as C₆H₁₂O₂, with the hydroxyl group positioned at the 4-position of the tetrahydropyran ring. This configuration imparts both lipophilic and hydrophilic characteristics to the molecule, facilitating its interaction with biological targets. The presence of the propyl group enhances its solubility in organic solvents while maintaining some water solubility, making it suitable for various experimental conditions in drug discovery and synthesis.

In recent years, 2-(propan-2-yl)oxan-4-ol has been explored as a key intermediate in the synthesis of more complex pharmacophores. Its tetrahydropyran core is a common motif in natural products and drug candidates, often contributing to favorable pharmacokinetic properties such as improved metabolic stability and reduced toxicity. Researchers have leveraged this scaffold to develop compounds with potential therapeutic effects in areas such as anti-inflammatory, analgesic, and neuroprotective applications.

One of the most compelling aspects of 2-(propan-2-yl)oxan-4-ol is its role in the development of enzyme inhibitors. The hydroxyl group and the propyl side chain provide multiple sites for hydrogen bonding and hydrophobic interactions with enzymatic active sites. This has led to investigations into its derivatives as inhibitors of enzymes involved in metabolic pathways relevant to diseases like diabetes and cancer. For instance, studies have demonstrated that certain analogs of 2-(propan-2-yl)oxan-4-ol can modulate the activity of kinases and phosphatases, which are critical targets in oncology research.

The pharmaceutical industry has also shown interest in 2-(propan-2-yl)oxan-4-ol for its potential as a prodrug or a lead compound in structure-based drug design. Its ability to undergo chemical modifications allows for the creation of libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques have been employed to identify novel analogs with enhanced binding affinity or selectivity towards specific biological targets. This approach has been particularly fruitful in discovering compounds that can interact with protein-protein interfaces or modulate signaling pathways.

Advances in computational chemistry have further enhanced the utility of 2-(propan-2-yl)oxan-4-ol as a starting point for drug design. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding mode with biological targets, enabling rational modifications to optimize potency and selectivity. These computational methods have accelerated the discovery process by predicting the behavior of compounds before experimental synthesis, saving time and resources.

In addition to its pharmaceutical applications, 2-(propan-2-yl)oxan-4-ol has found utility in materials science and agrochemical research. Its structural features make it a versatile building block for synthesizing polymers with specific properties or for developing novel pesticides that target particular biological pathways in pests while minimizing environmental impact.

The synthesis of 2-(propan-2-yloxyan)-4-methylpentanol (CAS No: 23077 50 1) involves multi-step organic reactions that highlight its synthetic flexibility. Starting from readily available precursors such as propanal or 1-propanol, various synthetic routes can be employed to construct the tetrahydropyran ring and introduce the hydroxyl group at the desired position. These synthetic strategies often involve catalytic hydrogenation, oxidation-reduction reactions, or nucleophilic substitutions, showcasing the compound's adaptability in synthetic chemistry.

Recent research has also explored biocatalytic approaches for synthesizing derivatives of (CAS No: 23077 50 1). Enzymes such as cytochrome P450 monooxygenases have been used to introduce functional groups at specific positions on the tetrahydropyran core, providing environmentally friendly alternatives to traditional chemical synthesis methods. These biocatalytic processes not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The future prospects for (CAS No: 23077 50 1) are promising, with ongoing studies focusing on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies and computational tools will continue to drive its use as a versatile intermediate for developing novel bioactive molecules. As research progresses, new derivatives with enhanced properties are expected to emerge, further solidifying its importance in scientific endeavors.